Cas no 2171659-27-9 (2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid)

• Product Name: 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid
• CAS No: 2171659-27-9
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5867060
• PubChem ID: 165518764
• Update Time: 2025-07-20

2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid
• 2171659-27-9
• EN300-1298287

• Inchi： 1S/C7H11F2NO3/c8-7(9)2-4(13-3-7)1-5(10)6(11)12/h4-5H,1-3,10H2,(H,11,12)
• InChI Key： IFQPVOFAVVKQDI-UHFFFAOYSA-N
• SMILES： FC1(COC(CC(C(=O)O)N)C1)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid

Comprehensive Analysis of 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid (CAS No. 2171659-27-9): Structure, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid (CAS No. 2171659-27-9) has emerged as a compound of significant interest. This fluorinated amino acid derivative combines unique structural features with potential applications in drug discovery and biomolecular engineering. Its molecular formula, C₇H₁₁F₂NO₃, highlights the presence of a difluorooxolane ring, a motif increasingly explored for its metabolic stability and bioavailability enhancements in medicinal chemistry.

The compound's hybrid structure, merging an amino acid backbone with a fluorinated heterocycle, addresses key challenges in modern therapeutics, such as improving peptide-based drug delivery and enzyme inhibition. Researchers are particularly intrigued by its potential role in designing PROTACs (Proteolysis-Targeting Chimeras), a hot topic in targeted protein degradation therapies. The 4,4-difluorooxolan-2-yl moiety may contribute to enhanced binding affinity and selectivity, critical factors in next-generation small-molecule inhibitors.

From a synthetic perspective, CAS 2171659-27-9 represents an innovative approach to fluorine incorporation in bioactive molecules. Fluorine's electronegativity and small atomic radius often improve pharmacokinetic properties, making this compound relevant to current searches for "fluorinated building blocks" and "bioisosteres for drug design." Its chiral center at the oxolane ring also opens avenues for stereoselective synthesis, a trending focus in asymmetric catalysis research.

Analytical characterization of this compound involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, particularly ¹⁹F-NMR due to its fluorine content. These methods align with industry demands for "high-purity specialty chemicals" and "QC protocols for novel compounds." The carboxylic acid and amino groups further enable diverse derivatization strategies, catering to interests in "click chemistry modifications" and "bioconjugation techniques."

In computational chemistry, 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid serves as a valuable scaffold for molecular docking studies and QSAR modeling. Its structural complexity makes it a test case for predicting fluorine-protein interactions, a subject of numerous recent publications. This connects to popular search queries about "AI in drug discovery" and "machine learning for chemical property prediction," highlighting its relevance to cutting-edge research methodologies.

The compound's potential extends to materials science, where its zwitterionic nature could contribute to smart polymer design or surface modification agents. Such applications resonate with growing interest in "bioinspired materials" and "functionalized coatings." Additionally, its metabolic intermediates may hold value for isotope labeling studies, particularly with ¹⁸F for PET imaging applications, though this requires further investigation.

Regulatory considerations for CAS 2171659-27-9 emphasize its classification as a research-grade chemical, with handling requiring standard laboratory precautions. While not classified as hazardous under major chemical inventories, proper fume hood use and personal protective equipment remain essential, addressing common safety-related search terms in laboratory settings. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability.

Commercial availability of this specialty compound reflects the growing market for custom fluorinated intermediates, with suppliers increasingly offering GMP-grade synthesis options. This trend responds to pharmaceutical industry demands for "scalable exotic building blocks" and "contract research organization services." Pricing structures often correlate with purity levels (>95% to >98%), chiral purity, and batch size, factors frequently queried by procurement specialists.

Future research directions for 2-amino-3-(4,4-difluorooxolan-2-yl)propanoic acid may explore its utility in peptidomimetic drugs, particularly for targets where fluorine substitution modulates receptor binding. The compound's structural rigidity compared to linear amino acids could inspire novel approaches to conformationally restricted therapeutics, a concept gaining traction in searches for "next-gen drug scaffolds." Collaborative studies between synthetic chemists and computational biologists will likely drive these advancements.

In conclusion, CAS 2171659-27-9 exemplifies the innovative convergence of fluorine chemistry and amino acid technology in contemporary research. Its multifaceted applications across drug discovery, materials science, and analytical chemistry position it as a compound worthy of continued investigation, particularly as the scientific community seeks solutions to challenges in targeted therapy development and functional material design.